Cas no 1004033-45-7 (3-Cyano-N-(3-methoxyphenyl)benzenesulfonamide)

• Product name: 3-Cyano-N-(3-methoxyphenyl)benzenesulfonamide
• CAS No: 1004033-45-7
• MF: C₁₄H₁₂N₂O₃S
• MW: 288.321681976318
• CID: 1094770
• PubChem ID: 7938567

3-Cyano-N-(3-methoxyphenyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-N-(3-methoxyphenyl)benzenesulfonamide
• 1004033-45-7
• SB82084
• AKOS000175916

• Inchi： InChI=1S/C14H12N2O3S/c1-19-13-6-3-5-12(9-13)16-20(17,18)14-7-2-4-11(8-14)10-15/h2-9,16H,1H3
• InChI Key： SLQOFPYEXXDIHM-UHFFFAOYSA-N
• SMILES： COC1=CC=CC(=C1)NS(=O)(=O)C2=CC=CC(=C2)C#N

Computed Properties

• Exact Mass: 288.05686342g/mol
• Monoisotopic Mass: 288.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.6Ų
• XLogP3: 2.1